Stereochemical preference for heterochiral coupling controls selectivity in competitive peptide synthesis
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A901730E
Abstract
Competitive activated couplings of N-phthaloyl amino acids with amino acid dimethylamides show little selectivity among substrates in respect of their sidechains, but a consistent and significant preference for heterochiral outcomes.
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